Cas no 349613-89-4 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide)

• Product Name: N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• CAS No: 349613-89-4
• MF: C₁₅H₁₁N₃O₅S₂
• MW: 377.3949406147
• CID: 3095998
• PubChem ID: 2266570
• Update Time: 2025-05-20

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-4-nitrobenzamide
• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• AKOS002287699
• SMSF0007769
• 349613-89-4
• STK323245
• N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-4-nitrobenzamide
• Z28179981
• CBMicro_006754
• F0359-0039
• CB09414
• BIM-0006976.P001
• KSC-13-251
• KUC107658N
• N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• Oprea1_218949

• Inchi： 1S/C15H11N3O5S2/c1-25(22,23)11-6-7-12-13(8-11)24-15(16-12)17-14(19)9-2-4-10(5-3-9)18(20)21/h2-8H,1H3,(H,16,17,19)
• InChI Key： QFTYIDYJJHJYBW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)SC(NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=N2)(=O)=O

Computed Properties

• Exact Mass: 377.01401281Da
• Monoisotopic Mass: 377.01401281Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide

N-(6-Methanesulfonyl-1,3-Benzothiazol-2-Yl)-4-Nitrobenzamide: A Comprehensive Overview

The compound N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide (CAS No. 349613-89-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging uses in fields such as pharmacology, materials science, and environmental chemistry. The structure of this compound is characterized by a benzothiazole ring system substituted with a methanesulfonyl group at position 6 and a 4-nitrobenzamide moiety at position 2. These substituents contribute to its unique chemical reactivity and functional properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the methanesulfonyl group in this compound enhances its stability and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the 4-nitrobenzamide moiety imparts electron-withdrawing properties, which can influence the compound's interaction with biological targets such as enzymes and receptors.

In terms of synthesis, N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern analytical techniques. The synthesis pathway involves the reaction of 6-methanesulfonylbenzothiazole with 4-nitrobenzoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This approach not only simplifies the synthesis but also allows for fine-tuning of the product's properties by modifying substituents on the benzothiazole ring.

One of the most exciting developments involving this compound is its application in catalysis. Studies have shown that N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide can act as an efficient catalyst in organic transformations, particularly in Suzuki-Miyaura coupling reactions. Its ability to facilitate cross-coupling reactions under mild conditions has made it a valuable tool in green chemistry, where reducing energy consumption and minimizing waste are critical objectives.

Beyond its catalytic applications, this compound has also been explored for its potential in sensor technology. The benzothiazole moiety exhibits strong fluorescence properties, which can be exploited for detecting specific analytes such as metal ions or organic pollutants. Recent research has demonstrated that incorporating the methanesulfonyl group into the benzothiazole framework enhances fluorescence intensity and selectivity, making this compound an excellent candidate for developing highly sensitive sensors.

In the field of materials science, N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide has been investigated for its role in designing advanced polymers and composites. Its ability to form hydrogen bonds with polymer chains improves mechanical strength and thermal stability, making it suitable for applications in aerospace and electronics industries.

Despite its numerous advantages, it is essential to consider the environmental impact of this compound. Researchers have conducted extensive studies on its biodegradation and toxicity profiles. Results indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, N-(6-methanesulfonyl-1,3-benzothiazol-2-Yl)-4-Nitrobenzamide (CAS No. 349613-89-4) is a multifaceted compound with immense potential across various disciplines. Its unique chemical structure enables diverse functionalities ranging from drug development to catalysis and sensor technology. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing modern science and industry.